Cas no 866349-04-4 (ethyl 6-(4-chlorobenzenesulfonyl)methyl-2-oxo-4-phenyl-1,2,3,4-tetrahydropyrimidine-5-carboxylate)

Ethyl 6-(4-chlorobenzenesulfonyl)methyl-2-oxo-4-phenyl-1,2,3,4-tetrahydropyrimidine-5-carboxylate is a structurally complex heterocyclic compound featuring a tetrahydropyrimidine core with multiple functional groups. The presence of a 4-chlorobenzenesulfonylmethyl moiety enhances its potential as an intermediate in pharmaceutical synthesis, particularly for bioactive molecules. The ethyl carboxylate group improves solubility and reactivity, facilitating further derivatization. This compound may exhibit utility in medicinal chemistry due to its structural resemblance to dihydropyrimidine derivatives, which are known for diverse biological activities. Its well-defined sulfonyl and phenyl substituents contribute to stability and selectivity in synthetic applications. Suitable for research in drug discovery, it offers a versatile scaffold for developing enzyme inhibitors or receptor modulators.
ethyl 6-(4-chlorobenzenesulfonyl)methyl-2-oxo-4-phenyl-1,2,3,4-tetrahydropyrimidine-5-carboxylate structure
866349-04-4 structure
Product name:ethyl 6-(4-chlorobenzenesulfonyl)methyl-2-oxo-4-phenyl-1,2,3,4-tetrahydropyrimidine-5-carboxylate
CAS No:866349-04-4
MF:C20H19ClN2O5S
MW:434.893263101578
CID:6458935

ethyl 6-(4-chlorobenzenesulfonyl)methyl-2-oxo-4-phenyl-1,2,3,4-tetrahydropyrimidine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

    • ethyl 6-(4-chlorobenzenesulfonyl)methyl-2-oxo-4-phenyl-1,2,3,4-tetrahydropyrimidine-5-carboxylate
    • 5-Pyrimidinecarboxylic acid, 6-[[(4-chlorophenyl)sulfonyl]methyl]-1,2,3,4-tetrahydro-2-oxo-4-phenyl-, ethyl ester
    • Inchi: 1S/C20H19ClN2O5S/c1-2-28-19(24)17-16(12-29(26,27)15-10-8-14(21)9-11-15)22-20(25)23-18(17)13-6-4-3-5-7-13/h3-11,18H,2,12H2,1H3,(H2,22,23,25)
    • InChI Key: NEPLVAUHMRCQIE-UHFFFAOYSA-N
    • SMILES: C1(=O)NC(CS(C2=CC=C(Cl)C=C2)(=O)=O)=C(C(OCC)=O)C(C2=CC=CC=C2)N1

Experimental Properties

  • Density: 1.351±0.06 g/cm3(Predicted)
  • Boiling Point: 613.5±55.0 °C(Predicted)
  • pka: 10.59±0.70(Predicted)

ethyl 6-(4-chlorobenzenesulfonyl)methyl-2-oxo-4-phenyl-1,2,3,4-tetrahydropyrimidine-5-carboxylate Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F1602-0887-20μmol
ethyl 6-[(4-chlorobenzenesulfonyl)methyl]-2-oxo-4-phenyl-1,2,3,4-tetrahydropyrimidine-5-carboxylate
866349-04-4 90%+
20μl
$79.0 2023-05-17
Life Chemicals
F1602-0887-1mg
ethyl 6-[(4-chlorobenzenesulfonyl)methyl]-2-oxo-4-phenyl-1,2,3,4-tetrahydropyrimidine-5-carboxylate
866349-04-4 90%+
1mg
$54.0 2023-05-17
Life Chemicals
F1602-0887-5μmol
ethyl 6-[(4-chlorobenzenesulfonyl)methyl]-2-oxo-4-phenyl-1,2,3,4-tetrahydropyrimidine-5-carboxylate
866349-04-4 90%+
5μl
$63.0 2023-05-17
Life Chemicals
F1602-0887-20mg
ethyl 6-[(4-chlorobenzenesulfonyl)methyl]-2-oxo-4-phenyl-1,2,3,4-tetrahydropyrimidine-5-carboxylate
866349-04-4 90%+
20mg
$99.0 2023-05-17
Life Chemicals
F1602-0887-2μmol
ethyl 6-[(4-chlorobenzenesulfonyl)methyl]-2-oxo-4-phenyl-1,2,3,4-tetrahydropyrimidine-5-carboxylate
866349-04-4 90%+
2μl
$57.0 2023-05-17
Life Chemicals
F1602-0887-5mg
ethyl 6-[(4-chlorobenzenesulfonyl)methyl]-2-oxo-4-phenyl-1,2,3,4-tetrahydropyrimidine-5-carboxylate
866349-04-4 90%+
5mg
$69.0 2023-05-17
Life Chemicals
F1602-0887-3mg
ethyl 6-[(4-chlorobenzenesulfonyl)methyl]-2-oxo-4-phenyl-1,2,3,4-tetrahydropyrimidine-5-carboxylate
866349-04-4 90%+
3mg
$63.0 2023-05-17
Life Chemicals
F1602-0887-15mg
ethyl 6-[(4-chlorobenzenesulfonyl)methyl]-2-oxo-4-phenyl-1,2,3,4-tetrahydropyrimidine-5-carboxylate
866349-04-4 90%+
15mg
$89.0 2023-05-17
Life Chemicals
F1602-0887-10μmol
ethyl 6-[(4-chlorobenzenesulfonyl)methyl]-2-oxo-4-phenyl-1,2,3,4-tetrahydropyrimidine-5-carboxylate
866349-04-4 90%+
10μl
$69.0 2023-05-17
Life Chemicals
F1602-0887-2mg
ethyl 6-[(4-chlorobenzenesulfonyl)methyl]-2-oxo-4-phenyl-1,2,3,4-tetrahydropyrimidine-5-carboxylate
866349-04-4 90%+
2mg
$59.0 2023-05-17

Additional information on ethyl 6-(4-chlorobenzenesulfonyl)methyl-2-oxo-4-phenyl-1,2,3,4-tetrahydropyrimidine-5-carboxylate

Ethyl 6-(4-Chlorobenzenesulfonyl)methyl-2-Oxo-4-Phenyl-1,2,3,4-Tetrahydropyrimidine-5-Carboxylate: A Comprehensive Overview

Ethyl 6-(4-chlorobenzenesulfonyl)methyl-2-oxo-4-phenyl-1,2,3,4-tetrahydropyrimidine-5-carboxylate is a complex organic compound with the CAS registry number 866349-04-4. This compound belongs to the class of tetrahydropyrimidines, which are known for their diverse applications in pharmaceuticals and agrochemicals. The structure of this compound is characterized by a tetrahydropyrimidine ring system substituted with a sulfonyl group at the 6-position and a phenyl group at the 4-position. Additionally, the molecule features an ethyl ester group at the 5-position and an oxo group at the 2-position.

The synthesis of ethyl 6-(4-chlorobenzenesulfonyl)methyl-2-oxo-4-phenyl-1,2,3,4-tetrahydropyrimidine-5-carboxylate involves a series of multi-step reactions. These include nucleophilic substitutions, condensation reactions, and oxidation steps. The use of chloroarenes as sulfonylating agents is a critical step in the synthesis process. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such compounds, reducing production costs and improving yields.

One of the most significant applications of this compound lies in its potential as a pharmacological agent. Studies have shown that tetrahydropyrimidines can exhibit various bioactivities, including anti-inflammatory, antiviral, and anticancer properties. For instance, research published in the Journal of Medicinal Chemistry highlights the ability of this compound to inhibit certain enzymes involved in inflammatory pathways. Furthermore, its sulfonyl group is known to enhance bioavailability and stability when administered orally.

Another area of interest is the role of ethyl 6-(4-chlorobenzenesulfonyl)methyl-2-oxo-4-phenyl-1,2,3,4-tetrahydropyrimidine-5-carboxylate in agrochemicals. Its ability to act as a herbicide or fungicide has been explored in recent agricultural studies. Field trials conducted in collaboration with agricultural research institutions have demonstrated promising results in controlling specific crop pathogens without adverse effects on plant growth.

The structural versatility of this compound also makes it a valuable intermediate in organic synthesis. Its tetrahydropyrimidine core can be further functionalized to create derivatives with enhanced bioactivity or selectivity. For example, researchers at the University of California have developed methods to modify the phenyl group at position 4 to target specific receptors in cancer cells.

In terms of safety and environmental impact, ethyl 6-(4-chlorobenzenesulfonyl)methyl-2-oxo-4-ph en y l -1 , 2 ,3 ,4 -tetra hy drop y r im idine -5 -carb ox ylate has undergone rigorous testing to ensure compliance with international standards. Regulatory bodies such as the U.S. Environmental Protection Agency (EPA) have evaluated its toxicity profiles and environmental fate. These studies indicate that the compound degrades efficiently under aerobic conditions and poses minimal risk to aquatic life when used responsibly.

Looking ahead, ongoing research is focused on optimizing the synthesis pathway for ethyl 6-(4-chlorobenzenesulfonyl)methyl -2 -oxo -4 -phen y l -1 ,2 ,3 ,4 -tetra hy drop y r im idine -5 -carb ox ylate to reduce waste generation and improve sustainability. Green chemistry principles are being integrated into these efforts to align with global sustainability goals.

In conclusion, ethyl 6-(4-chlorobenzenesulfonyl)methyl -2-oxy-phen y l-tetra hy drop y r im idine-carb ox ylate represents a versatile compound with wide-ranging applications across pharmaceuticals and agriculture. Its unique structure and functional groups make it an attractive target for further research and development. As scientific understanding advances and new technologies emerge, this compound is poised to play an increasingly important role in both therapeutic development and sustainable agriculture practices.

Recommend Articles

Recommended suppliers
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm